Cas no 10361-91-8 (Ytterbium chloride)

• Product Name: Ytterbium chloride
• CAS No: 10361-91-8
• MF: Cl₃Yb
• MW: 279.398990631104
• MDL: MFCD00011288
• CID: 86395
• PubChem ID: 24868531
• Update Time: 2025-11-02

Ytterbium chloride Chemical and Physical Properties

Names and Identifiers

• Ytterbium chloride
• Ytterbium (III) chloride
• YtterbiumchlorideanhydrousREOwhitepowder
• Ytterbium trichloride
• Ytterbium(III) chloride
• YbCl3
• Yiterbium chloride
• Ytterbium chloride (YbCl3)
• ytterbiumchloride(ybcl3)
• ytterbiumtrichloride
• YTTERBIUM(III) CHLORIDE, ANHYDROUS, BEAD S, -10 MESH, 99.99%

• MDL： MFCD00011288
• Inchi： 1S/3ClH.Yb/h3*1H;/q;;;+3/p-3
• InChI Key： CKLHRQNQYIJFFX-UHFFFAOYSA-K
• SMILES： [Yb](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 278.84500
• Monoisotopic Mass: 278.845416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.48^3^0
• Melting Point: 875 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 溶于H2O
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 2.06850
• Solubility: Soluble in water.
• Merck: 14,10105
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Ytterbium chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：ZG2100000
• Hazardous Material Identification：
• Safety Term：−. See also YTTERBIUM, RARE EARTHS, and CHLORIDES."> Poison by intraperitoneal route. Mildly toxic by ingestion. An experimental teratogen. A skin and eye irritant. When heated to decomposition it emits toxic fumes of Cl−. See also YTTERBIUM, RARE EARTHS, and CHLORIDES.
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds